![molecular formula C17H22N2O2 B2586524 N-[(4-Methylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361687-56-9](/img/structure/B2586524.png)
N-[(4-Methylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
Description
“N-[(4-Methylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products . The compound also has an amide group (-CONH2), which is a key functional group in proteins and other bioactive molecules.
Molecular Structure Analysis
The molecular structure of this compound would be based on the connectivity of its atoms. It would have a piperidine (a six-membered ring with one nitrogen atom) attached to a prop-2-enoyl group (a carbon-carbon double bond with a carbonyl group) and a benzene ring (a six-membered ring with alternating double bonds) through an amide linkage .Chemical Reactions Analysis
The compound contains several functional groups that could undergo chemical reactions. The carbon-carbon double bond in the prop-2-enoyl group could undergo addition reactions. The amide group could be hydrolyzed under acidic or basic conditions. The benzene ring could undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. Some general predictions can be made based on the functional groups present. For example, the presence of an amide group could allow for hydrogen bonding, affecting the compound’s solubility and boiling point .Safety And Hazards
The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Standard safety precautions should be taken when handling it, including the use of personal protective equipment. Without specific data, it’s difficult to provide detailed safety information .
Future Directions
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-3-16(20)19-10-8-15(9-11-19)17(21)18-12-14-6-4-13(2)5-7-14/h3-7,15H,1,8-12H2,2H3,(H,18,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMINNYIBRVPBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-Methylphenyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide | |
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